Cas no 2229464-35-9 (3-amino-4-methyl-4-phenylpentanoic acid)

• Product Name: 3-amino-4-methyl-4-phenylpentanoic acid
• CAS No: 2229464-35-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6042846
• PubChem ID: 165706437
• Update Time: 2025-06-08

3-amino-4-methyl-4-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methyl-4-phenylpentanoic acid
• EN300-1877763
• 2229464-35-9

• Inchi： 1S/C12H17NO2/c1-12(2,10(13)8-11(14)15)9-6-4-3-5-7-9/h3-7,10H,8,13H2,1-2H3,(H,14,15)
• InChI Key： YLSGKUQPQIYIDA-UHFFFAOYSA-N
• SMILES： OC(CC(C(C)(C)C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-4-methyl-4-phenylpentanoic acid

Research Brief on 3-amino-4-methyl-4-phenylpentanoic acid (CAS: 2229464-35-9): Recent Advances and Applications

3-amino-4-methyl-4-phenylpentanoic acid (CAS: 2229464-35-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery, medicinal chemistry, and biochemical research. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current scientific and industrial relevance.

Recent studies have highlighted the role of 3-amino-4-methyl-4-phenylpentanoic acid as a versatile building block in the synthesis of novel pharmaceutical agents. Its structural motif, which includes both amino and phenyl groups, makes it a valuable intermediate for the development of peptidomimetics and small-molecule inhibitors. Researchers have utilized this compound in the design of molecules targeting specific enzymes and receptors, particularly in the context of neurological and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs with potential anxiolytic properties.

In addition to its applications in drug discovery, 3-amino-4-methyl-4-phenylpentanoic acid has been investigated for its biochemical properties. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to elucidate its conformational dynamics and interactions with biological targets. These studies have provided insights into the compound's stability, solubility, and binding affinity, which are critical parameters for its optimization in therapeutic applications. Furthermore, computational modeling approaches have been used to predict its pharmacokinetic and pharmacodynamic profiles, aiding in the rational design of derivatives with improved efficacy and safety.

The synthetic pathways for 3-amino-4-methyl-4-phenylpentanoic acid have also been a focus of recent research. Innovations in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of the compound, which are essential for its use in chiral drug development. A 2022 study in Organic Letters reported a novel catalytic method using transition metal complexes to achieve high enantioselectivity and yield, significantly advancing the scalability of its production. These methodological improvements are expected to facilitate broader adoption of the compound in industrial and academic settings.

Looking ahead, the potential applications of 3-amino-4-methyl-4-phenylpentanoic acid extend beyond traditional pharmaceuticals. Emerging research suggests its utility in the development of bioorthogonal probes and imaging agents, leveraging its reactive functional groups for selective labeling and detection in complex biological systems. Such applications could revolutionize diagnostic and therapeutic monitoring in fields like oncology and immunology. However, further studies are needed to fully explore these possibilities and address any challenges related to biocompatibility and off-target effects.

In conclusion, 3-amino-4-methyl-4-phenylpentanoic acid (CAS: 2229464-35-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural properties, combined with recent advancements in synthesis and characterization, position it as a valuable tool for drug discovery and biochemical studies. Continued research efforts are likely to uncover new opportunities for its use, reinforcing its significance in the evolving landscape of medicinal chemistry.